Subcritical hydrothermal liquefaction (HTL) has exhibited significant potential in the treatment of antibiotic fermentation residue (AR), but the synchronous recycling of the multiple nutrients in AR by HTL has not been considered previously. A comprehensive understanding of the transformation mechanism of nutrients is the prerequisite of their recycling. Results showed that 85.8–88.9% of phosphorus (P) was enriched in hydrochar by adsorption to Al/Fe (hydro)oxides or precipitation as Ca/Mg minerals, while most nitrogen (N) was released into the liquid phase due to the poor affinity between metal cations and nitrogen species. Moreover, the distribution and evolution of nutrients were controlled by temperature. Increasing temperature promoted the production of the recyclable NH4+–N and apatite-P. Above 220 °C, the increased apatite-P was mainly derived from the transformation of the unstable non-apatite inorganic-P. Further, Fourier transform ion cyclotron resonance mass spectrometry (FT-ICR-MS) analysis indicated that the dissolved organic-N with N3–4 as the prominent components (180–220 °C), especially proteins, were converted into NH4+–N and stable lignins/carboxyl-rich alicyclic molecule (CRAM)-like compounds via a series of depolymerization, deoxidation, deamination, and cyclization reactions as the temperature increased. Undoubtedly, this work will guide the directional regulation of the distribution and speciation of AR-derived nutrients, and have important implications for optimizing nutrients’ recycling and sustainable biowaste management.

For industrial wastewater with high chemical oxygen demand (COD) and nitrogen, traditional wastewater treatment processes fail to achieve stable removal of typical pollutants under the conditions of variable raw water quality and low energy consumption. In this study, a novel pre- and post-physicochemical synergistic oxic–hydrolytic and denitrification–hydrolytic and denitrification–oxic (P2PC-O/H/H/O) process with in situ sludge separation in respective bioreactors was developed, in which signature pollutants and TN were completely removed through an optimized allocation of energy and carbon source. The 180-day full-scale operation showed that optimal removal of COD and TN (with removal rates of 97.5 and 94.5%, respectively) can be obtained at influent loading rates of 1.5–1.7 kg COD (m3 days)−1 and 0.11–0.13 kg TN (m3 days)−1. In this process, O1 reactor ensured organic matter removal and pre-nitrification. Double H (H1 and H2) reactors allowed deep removal of TN through combined and coupled denitrification pathways. O2 reactor consolidated the overall treatment performance through decarbonization and nitrification. By P2PC, the refractory and easily biodegradable total organic carbon (TOC) was separated, achieving a qualitative and fractional utilization of electron donors. Analysis of the microbial community in the whole process indicated that Nitrosomonas (0.7–2.4%) and Nitrospira (0.3–1.7%) played a major role in nitrification. Ottowia (15.4–19.6%) and Limnobacter (1.8–7.4%) dominated in eliminating organic matter. The P2PC-O/H/H/O process with a four-sludge regime enabled a spatial allocation of functional microorganisms. The operation cost of the full-scale process was approximately 1.335 USD m–3. In short, this P2PC-O/H/H/O process, with high efficiency and stability in signature pollutant removal, will be a promising wastewater treatment technology to revolutionize the existing anaerobic–anoxic–oxic (A/A/O) process, adding a new dimension to industrial wastewater management.

Blue TiO2 exhibited excellent electrocatalytic activity for degrading various organic pollutants in wastewater. However, its crystal structure and morphology considerably affected the electrocatalytic activity of blue TiO2. In this study, a blue hierarchical TiO2 nanotube array (B-HTNA) was synthesized utilizing Ti foam by ice–water bath anodic oxidation and cathodic reduction. Benefiting from a higher concentration of doped Ti3+, the prepared B-HTNA exhibited greater electron transport capability. B-HTNA effectively degraded tetracycline with a high removal rate of more than 90% within 60 min under 20 mA cm–2. The results of free radical quenching experiments revealed the effects induced under different experimental conditions, wherein the electrochemical oxidation of pollutants with B-HTNA mainly relied on the oxidation of hydroxyl radicals. In addition, B-HTNA exhibited a longer service life of up to 85.4 h, surpassing other anodes with a bare and fragile nanotube array. B-HTNA displayed enhanced stability owing to the hierarchical structure with uniform nanoparticles adhering to a porous layer, which could prevent chemical erosion of the anode and charge leakage from the top of the nanotube during cathodic polarization, thereby enhancing self-doping and stability.

The stability and activity of microbial communities directly diagnose the health of leachate biological treatment processes, and unveiling the ecological drivers of microbial assembly could identify the critical factors resulting from the influent disturbances and improve operational performance. Hereby, we conducted a meta-analysis of microbial diversity, ecological mechanisms based on a full-scale working leachate treatment plant (LTP) around one year, and co-occurrence for shaping their communities to screen the critical microbial responses to the variations of influent loadings in practical operation. A significant difference was observed in the treatment process under the low and high-loading periods (p < 0.001) with 0.71 ± 0.09 and 0.95 ± 0.09 mg CODCr/mg MLSS, respectively, with 60.6%, 95.4%, and 64.1% of CODCr, NH4+-N, and TN removal under the low-loading period. The microbial diversity was 6.75 and 5.68 under the low- and high-loading periods in terms of the Shannon index, which was the most limiting factor influencing the operation performance (r = 0.618). The deterministic processes had a dominant role in the microbial assembly during the high-loading period, and they had little effect on the system performance. Low loadings led to over 20% of microorganism species from five bins dominating from homogeneous selection (HoS, deterministic process) to ecological drift (DR, stochastic processes), as the 2456 observed OTUs were divided into 94 phylogenetic bins, which increased microbial stability with a large average clustering coefficient of 0.192 and 15 connectors based on a complex network structure analysis. CODCr loadings rather than nitrogen loadings were critical to affecting the diversity (r = −0.771), leading to the pollutant removal rates decreasing by 11.4–14.3%. norank_f_Saprospiraceae could be the indicator microorganism for excessive organic loadings, and on-site monitoring of microbial ecology evolution should be developed to provide clues about the operational performance of the leachate treatment process in advance.

The recent significant increase in the amount of municipal solid waste (MSW) is a remarkable environmental issue. Pyrolysis is a promising thermal treatment process, as it can reduce MSW and produce some valuable products as well. This study evaluated the potential of the carbon residue (CR) as an efficient H2O2 activator. The CR was produced from the copyrolysis of a mixture of abandoned cartons and plastic wraps, which are becoming increasingly dominant in MSW. The results show an interesting interaction between cartons and PVC, that the introduction of PVC into the carton greatly enhanced the activation rates of H2O2 by CR below the ratio of 0.2:1 (PVC/carton, w/w), whereas higher PVC content lowered its activation ability. EPR signals under different conditions revealed that CR directly activated H2O2 to mainly produce •O2–, which was responsible for pollutant degradation. A mechanistic study suggested that the rates of H2O2 activation were mainly governed by two factors: the amount of oxidative sites on CR and the conductivity of CR, which both were also quantitatively correlated with the activation rates of H2O2. Surface defects and surface-bound radicals were attributed to the two factors, respectively. The introduction of a limited amount of PVC to the carton greatly increased both factors mainly contributed from the generation of HCl during pyrolysis of PVC. In summary, this study may provide some new insights on the catalytic features of CRs, which are generated from the pyrolysis of a mixture of abandoned plastic wraps and cartons.

Conductive materials have been reported to enhance anaerobic digestion (AD) processes, but their role in the synergistic relationship between syntrophic bacteria and hydrogenotrophic methanogens (HMs) remains unclear yet. This study evaluated the holistic impact of conductive materials in an HMs-dominant anaerobic system (HMs over 95% in the archaeal community). Biochar (BC) and iron powder (IP) were selected as conductive materials with food waste and waste-activated sludge as co-substrates. The addition of IP and BC to HMs-dominant reactors significantly increased the methane yield (11.5–26%) and shortened the digestion period (32–45%) compared with the control. In addition, a novel developed integrated kinetic model revealed the diauxic peak for methanogenesis which could be significantly alleviated by the mediation of conductive materials. Furthermore, the degradation of volatile fatty acids followed a sequential order of acetate–butyrate–propionate. A smoother degradation was observed with the addition of conductive materials, while the control groups exhibited a 10 day lag phase between the degradation of butyrate and propionate. The microbial community analysis showed that BC and IP stimulated diverse syntrophic bacteria, that is, BC-enriched genus Longilinea and Aminicenantales and IP-accumulated Syntrophomonadaceae. Moreover, IP significantly facilitated HMs enrichment. Overall, this study offers new insights into the regulation of conductive materials on microbial pathways of syntrophic and hydrogenotrophic methanogenesis, with potential implications for the development of sustainable and efficient organic waste treatment strategies.

Short- and long-term changes in electricity generating unit (EGU) emissions were observed during COVID-19 public health interventions in the United States. In a generalized synthetic control framework, we employ weekly EGU SO2, NOx, and CO2 emissions data from EPA’s Clean Air Markets Database and location-specific meteorology from 2010 to 2019 to estimate each EGU’s hypothetical business as usual (BAU) emissions throughout 2020. We find that over 60% (covering >50% of total electricity generation) of EGUs saw SO2, NOx, and CO2 emissions increases relative to BAU, with most of the increases occurring in the eastern U.S. We find increases relative to BAU in the March–April stringent lockdown period for SO2, NOx, and CO2 of 44% (4500 tons/week), 23% (2200 tons/week), and 14% (2.3 million tons/week), respectively, with similar results from March to December 2020. We find that EGUs using coal as primary fuels are the main driver of increased emissions due to increased operations, and SO2 emissions increases at coal EGUs led to a 28% increase in PM2.5 related to coal SO2 emissions relative to BAU across March–December. We find increases in SO2 and NOx emissions factors at coal EGUs in 2020 relative to 2019 that likely played a role in these increases, and we identify changes in coal fuel consumption and price that may have played a role.

Electro-Fenton-based membrane (EFM) technologies are promising for removing micropollutants in wastewater bearing several benefits such as minimized chemical input, accelerated reactive oxygen species (ROS) generation, and improved ROS utilization efficiency, thanks to the enhanced mass transfer and effectively enlarged electroactive area. However, the complex mechanism and synergies between electro-Fenton reactions and membrane confinement remain unclear; gaining such information would be much beneficial for rational catalyst/membrane design, system optimization, and further application in actual water conditions. In this Perspective, we systematically describe the membrane compositions, multiple reaction pathways, and advances in EFM systems. Then, we proposed some promising hybrid systems that exhibit great synergies in maximizing purification efficiency. Finally, this perspective provides a roadmap for the future development of EFM systems with low cost and high efficiency by outlining the advanced membrane material design, coupling processes, and integrated device design.

Polyester (PE) membranes have attracted a great deal of attention due to their notable chlorine resistance and antifouling ability. Despite the fact that various polyhydroxy molecules have been used as aqueous monomers, few have been capable of attaining a PE membrane with a high separation ability of small molecular organics, and relevant membrane formation mechanisms are still unclear. In this study, three relatively dense polyester membranes were obtained by optimizing reaction conditions, using erythritol, xylitol, and isomalt, all of which showed satisfying separation capacities and the potential to be used for applications requiring high rejections of small molecular organics, such as drinking water treatment. Comprehensive characterization and molecular simulation were conducted to elucidate the process of formation of PE membranes prepared with different polyol monomers. It was demonstrated that the physicochemical properties and separation performance of PE membranes were jointly affected by the molecular size of polyols as well as their hydroxyl density and activity. Compared with the commercial NF270 and lab-made polyamide membranes, all three PE membranes showed application advantages, including better chlorine resistance and antifouling performance. This study provides references for the rational selection of monomers and performance optimization in the development of high-performance PE membranes.

Phosphate removal is a crucial objective in wastewater engineering to reduce harmful environmental impacts like eutrophication. Adsorption, a low-cost and efficient process for phosphate abatement, primarily relies on trapping phosphate on low-solubility solid surfaces. Metal-based materials, due to their abundance, low cost, environmental friendliness, and chemical stability, are considered the most promising phosphate adsorbents. However, the synthesis of appropriate adsorbents is complex and time-consuming. In addition, the diverse textural properties, the presence of various metals, and the selection of adsorption parameters make it challenging to the underlying mechanism of phosphate adsorption. In this study, we compiled a data set including 1800 data points mined from 128 peer-reviewed papers and adopted machine learning (ML) to systematically evaluate phosphate adsorption concerning textural properties, metal compositions, and adsorption parameters. We applied three different tree-based algorithms, including random forest (RF), decision trees (DTs), and extreme gradient boosting (XGBoost), to guide the design of adsorbents and predict the phosphate adsorption performances. Among the three algorithms, RF showed the best predictive performance with a high R2 of 0.984 and a low root-mean-squared error (RMSE) of 0.650. Feature importance, based on the Shapley values, demonstrated the contributions of adsorbents’ textural properties (e.g., surface area), adsorption parameters, and metal types in the order of precedence of phosphate adsorption, providing critical insights into guiding adsorbents design and synthesis for phosphate adsorption applications.